Cas no 1339002-92-4 (1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine)
1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
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- 1339002-92-4
- CS-0284971
- 1-(2-(Thiophen-2-yl)ethyl)-1h-pyrazol-3-amine
- AKOS013084991
- 1-[2-(thiophen-2-yl)ethyl]-1H-pyrazol-3-amine
- EN300-1108688
- 1H-Pyrazol-3-amine, 1-[2-(2-thienyl)ethyl]-
- 1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine
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- Inchi: 1S/C9H11N3S/c10-9-4-6-12(11-9)5-3-8-2-1-7-13-8/h1-2,4,6-7H,3,5H2,(H2,10,11)
- InChI Key: OUTUSZYAINYUCE-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CCN1C=CC(N)=N1
Computed Properties
- Exact Mass: 193.06736854g/mol
- Monoisotopic Mass: 193.06736854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Boiling Point: 382.0±27.0 °C(Predicted)
- pka: 3.92±0.10(Predicted)
1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1108688-0.05g |
1-[2-(thiophen-2-yl)ethyl]-1H-pyrazol-3-amine |
1339002-92-4 | 95% | 0.05g |
$647.0 | 2023-10-27 | |
| Enamine | EN300-1108688-0.1g |
1-[2-(thiophen-2-yl)ethyl]-1H-pyrazol-3-amine |
1339002-92-4 | 95% | 0.1g |
$678.0 | 2023-10-27 | |
| Enamine | EN300-1108688-0.25g |
1-[2-(thiophen-2-yl)ethyl]-1H-pyrazol-3-amine |
1339002-92-4 | 95% | 0.25g |
$708.0 | 2023-10-27 | |
| Enamine | EN300-1108688-0.5g |
1-[2-(thiophen-2-yl)ethyl]-1H-pyrazol-3-amine |
1339002-92-4 | 95% | 0.5g |
$739.0 | 2023-10-27 | |
| Enamine | EN300-1108688-1.0g |
1-[2-(thiophen-2-yl)ethyl]-1H-pyrazol-3-amine |
1339002-92-4 | 1g |
$1100.0 | 2023-05-24 | ||
| Enamine | EN300-1108688-2.5g |
1-[2-(thiophen-2-yl)ethyl]-1H-pyrazol-3-amine |
1339002-92-4 | 95% | 2.5g |
$1509.0 | 2023-10-27 | |
| Enamine | EN300-1108688-5.0g |
1-[2-(thiophen-2-yl)ethyl]-1H-pyrazol-3-amine |
1339002-92-4 | 5g |
$3189.0 | 2023-05-24 | ||
| Enamine | EN300-1108688-10.0g |
1-[2-(thiophen-2-yl)ethyl]-1H-pyrazol-3-amine |
1339002-92-4 | 10g |
$4729.0 | 2023-05-24 | ||
| Enamine | EN300-1108688-1g |
1-[2-(thiophen-2-yl)ethyl]-1H-pyrazol-3-amine |
1339002-92-4 | 95% | 1g |
$770.0 | 2023-10-27 | |
| Enamine | EN300-1108688-5g |
1-[2-(thiophen-2-yl)ethyl]-1H-pyrazol-3-amine |
1339002-92-4 | 95% | 5g |
$2235.0 | 2023-10-27 |
1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine
Recent Advances in the Study of 1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine (CAS: 1339002-92-4)
The compound 1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine (CAS: 1339002-92-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This brief aims to summarize the latest research findings, methodologies, and implications associated with this compound, providing a comprehensive overview for professionals in the field.
Recent studies have highlighted the role of 1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine as a promising scaffold for drug development, particularly in the context of central nervous system (CNS) disorders. Its unique structural features, including the thiophene and pyrazole moieties, contribute to its bioactivity and selectivity. Researchers have explored its potential as a modulator of neurotransmitter systems, with a focus on serotonin and dopamine receptors.
One of the key studies published in 2023 investigated the compound's pharmacokinetic properties and its ability to cross the blood-brain barrier (BBB). The study utilized in vitro and in vivo models to demonstrate that 1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine exhibits favorable BBB permeability, making it a viable candidate for CNS-targeted therapies. Additionally, the compound showed minimal off-target effects, which is a critical factor in reducing adverse drug reactions.
Another significant area of research has been the synthesis and optimization of 1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine derivatives. A recent publication in the Journal of Medicinal Chemistry detailed a series of structural modifications aimed at enhancing the compound's binding affinity and metabolic stability. The study reported several derivatives with improved potency and selectivity, paving the way for further preclinical development.
In addition to its CNS applications, 1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine has also been investigated for its anti-inflammatory and anticancer properties. Preliminary findings suggest that the compound can modulate key signaling pathways involved in inflammation and tumor progression. For instance, it has been shown to inhibit the NF-κB pathway, which plays a central role in inflammatory responses. These findings open new avenues for the development of multifunctional therapeutics.
Despite these promising results, challenges remain in the clinical translation of 1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed. Ongoing research is focused on overcoming these hurdles through innovative chemical strategies and advanced delivery systems.
In conclusion, 1-2-(thiophen-2-yl)ethyl-1H-pyrazol-3-amine (CAS: 1339002-92-4) represents a versatile and potent compound with broad therapeutic potential. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine. This brief underscores the importance of interdisciplinary collaboration in advancing the field and bringing novel treatments to patients.
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